1-{3-[5-(1-ethyl-1H-1,2,4-triazol-5-yl)-4-phenyl-1H-imidazol-1-yl]propyl}pyrrolidin-2-one

• IUPAC Name: 1-[3-[5-(2-ethyl-1,2,4-triazol-3-yl)-4-phenylimidazol-1-yl]propyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H24N6O/c1-2-26-20(21-14-23-26)19-18(16-8-4-3-5-9-16)22-15-25(19)13-7-12-24-11-6-10-17(24)27/h3-5,8-9,14-15H,2,6-7,10-13H2,1H3
• InChI Key: VYNUNZVIVCEXTD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)C2=C(N=CN2CCCN3CCCC3=O)C4=CC=CC=C4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridin-2-one derivatives, similar in complexity to the compound , often involves novel reactions. For example, a series of imidazo[1,2-a]pyridin-2-one derivatives were synthesized using a novel reaction of 4-(arylmethylene)-2-phenyloxazol-5(4H)-ones with pyridin-2-amine under microwave irradiation in ethylene glycol, demonstrating the creative approaches required to construct such complex molecules (Tu et al., 2007).

Molecular Structure Analysis

The detailed molecular structure of these compounds reveals a highly conjugated system with multiple heterocyclic rings. This complexity is evident in compounds like "6-Bromo-2-(4-chlorophenyl)-3-[(1-octyl-1H-1,2,3-triazol-4-yl)methyl]-3H-imidazo[4,5-b]pyridine," where the structural analysis showed the imidazo[4,5-b]pyridine ring system's inclination angles relative to the phenyl and triazole rings, indicating a rigid and planar structure conducive to specific molecular interactions (Bourichi et al., 2019).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions between the heterocyclic rings and various reagents. For instance, the introduction of substituents at specific positions of the imidazo[1,5-a]pyridine core can be achieved through reactions like one-pot synthesis, allowing the introduction of diverse substituents and demonstrating the compounds' versatile chemical properties (Crawforth & Paoletti, 2009).